Cas no 119-42-6 (2-Cyclohexylphenol)

• Product Name: 2-Cyclohexylphenol
• CAS No: 119-42-6
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• MDL: MFCD00019335
• CID: 148175
• PubChem ID: 87565812
• Update Time: 2025-04-19

2-Cyclohexylphenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-cyclohexyl-
• 2-CYCLOHEXYLPHENOL
• 2-Hydroxyphenylcyclohexane
• 2-cyclohexyl-pheno
• O-CYCLOHEXYLPHENOL
• Phenol, o-cyclohexyl-
• CYCLOHEXYLPHENOL
• KIR1PB30LI
• MVRPPTGLVPEMPI-UHFFFAOYSA-N
• NSC6093
• o-cyclohexyl phenol
• 2-cyclohexyl-phenol
• ortho cyclohexyl phenol
• Phenol, o-cyclohexyl- (8CI)
• SBB059470
• D89289
• Phenol,2-cyclohexyl-
• AI3-09047
• DTXSID2059487
• NS00019506
• EINECS 247-813-9
• NSC-6093
• A804280
• AKOS006229573
• EINECS 204-322-4
• CS-0206891
• MFCD00019335
• Q27282273
• AS-57038
• A20144
• FT-0631681
• UNII-KIR1PB30LI
• CHEMBL1812771
• 119-42-6
• SCHEMBL55659
• W-109438
• NSC 6093
• DB-020991
• 2-Cyclohexylphenol

• MDL： MFCD00019335
• Inchi： 1S/C12H16O/c13-12-9-5-4-8-11(12)10-6-2-1-3-7-10/h4-5,8-10,13H,1-3,6-7H2
• InChI Key： MVRPPTGLVPEMPI-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C1CCCCC1

Computed Properties

• Exact Mass: 176.12000
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 4.1
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Not determined
• Density: 0.9452 (rough estimate)
• Melting Point: 55.0 to 59.0 deg-C
• Boiling Point: 284°C(lit.)
• Flash Point: 134℃
• Refractive Index: 1.5415 (estimate)
• PSA: 20.23000
• LogP: 3.43990
• Solubility: Not determined
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-Cyclohexylphenol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：3077
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Safety Term：S26-S36/37/39
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cyclohexylphenols